Cas no 318250-11-2 (Denufosol tetrasodium)

• Product Name: Denufosol tetrasodium
• CAS No: 318250-11-2
• MF: C₁₈H₂₃N₅Na₄O₂₁P₄
• MW: 861.250252008438
• CID: 306647
• Update Time: 2024-10-31

Denufosol tetrasodium Chemical and Physical Properties

Names and Identifiers

• INS37217
• tetrasodium,[[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydro xy-tetrahydrofuran-2-yl]methoxy-oxido-phosphoryl] [[[(2R,3S,4R,5R )-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl] me
• 5'-ester with 2'-deoxycytidine, sodium salt (1:4)
• Denufosol tetrasodium
• INS-37217
• tetrasodium [[[[(3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl] [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl hydrogen phosphate
• Uridine 5'-(pentahydrogen tetraphosphate) P'''--5'-ester with 2'-deoxycytidine tetrasodium salt
• Uridine5'-(pentahydrogen tetraphosphate), P'''&reg
• Uridine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with 2'-deoxycytidine, tetrasodium salt
• Denufosol tetrasodium [USAN]
• 82M942WZ4A
• Up4dC
• dCp4U
• Denufosol tetrasodium (USAN)
• INS 37217
• Denufosol tetrasodium salt
• D03685
• Q27269345
• 2'-Deoxycytidine(5')tetraphospho(5')uridine tetrasodium salt
• Uridine 5'-(pentahydrogen tetraphosphate), P'''-5'-ester with 2'-deoxycytidine, tetrasodium salt
• Uridine 5'-(pentahydrogen tetraphosphate), P'''-5'-ester with ''-deoxycytidine, tetrasodium salt

• Inchi： 1S/C18H27N5O21P4.4Na/c19-11-1-3-22(17(28)20-11)13-5-8(24)9(40-13)6-38-45(30,31)42-47(34,35)44-48(36,37)43-46(32,33)39-7-10-14(26)15(27)16(41-10)23-4-2-12(25)21-18(23)29;;;;/h1-4,8-10,13-16,24,26-27H,5-7H2,(H,30,31)(H,32,33)(H,34,35)(H,36,37)(H2,19,20,28)(H,21,25,29);;;;/q;4*+1/p-4/t8-,9+,10+,13+,14+,15+,16+;;;;/m0..../s1
• InChI Key： PASYJVRFGUDDEW-WMUGRWSXSA-J
• SMILES： P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 52
• Rotatable Bond Count: 14
• Complexity: 1560
• Topological Polar Surface Area: 394

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides (5'->5')-dinucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides